Cas no 98293-78-8 (1,1-Dimethoxy-3-(pyridin-4-yl)propan-2-one)

• Product Name: 1,1-Dimethoxy-3-(pyridin-4-yl)propan-2-one
• CAS No: 98293-78-8
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 2820697
• Update Time: 2025-05-24

1,1-Dimethoxy-3-(pyridin-4-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethoxy-3-(pyridin-4-yl)propan-2-one
• 2-Propanone, 1,1-dimethoxy-3-(4-pyridinyl)-

• Inchi： 1S/C10H13NO3/c1-13-10(14-2)9(12)7-8-3-5-11-6-4-8/h3-6,10H,7H2,1-2H3
• InChI Key： WYIDOHXEGVTEEW-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC1C=CN=CC=1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 174
• XLogP3: 0.3
• Topological Polar Surface Area: 48.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1,1-Dimethoxy-3-(pyridin-4-yl)propan-2-one

Comprehensive Overview of 1,1-Dimethoxy-3-(pyridin-4-yl)propan-2-one (CAS No. 98293-78-8)

1,1-Dimethoxy-3-(pyridin-4-yl)propan-2-one, with the CAS number 98293-78-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a pyridine ring with a dimethoxypropane backbone. Its versatility makes it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules. Researchers and industries are increasingly exploring its potential due to its structural adaptability and functional group compatibility.

In recent years, the demand for pyridine derivatives like 1,1-Dimethoxy-3-(pyridin-4-yl)propan-2-one has surged, driven by their applications in drug discovery and material science. A trending topic in this context is the compound's role in green chemistry and sustainable synthesis. Many users search for "eco-friendly synthesis of pyridine-based intermediates" or "applications of dimethoxypropanone derivatives," reflecting a growing interest in environmentally benign processes. This compound aligns well with these trends, as its synthesis can be optimized to reduce waste and energy consumption.

The physicochemical properties of CAS 98293-78-8 further enhance its appeal. Its solubility in common organic solvents, such as ethanol and dimethyl sulfoxide (DMSO), facilitates its use in various reaction conditions. Additionally, its stability under ambient conditions makes it a practical choice for industrial-scale applications. Questions like "How to store pyridine-containing compounds?" or "What solvents are compatible with dimethoxypropanone derivatives?" are frequently encountered in forums, highlighting the need for practical guidance on handling this compound.

Another area of interest is the compound's potential in medicinal chemistry. The pyridine moiety is a common pharmacophore found in many FDA-approved drugs, and 1,1-Dimethoxy-3-(pyridin-4-yl)propan-2-one serves as a precursor for such molecules. Searches related to "pyridine-based drug intermediates" or "building blocks for antiviral agents" often lead to discussions about this compound. Its ability to undergo diverse chemical transformations, such as condensation or reduction reactions, makes it a versatile tool for designing novel therapeutics.

From an industrial perspective, scalability is a critical factor. Manufacturers and researchers frequently inquire about "large-scale production of pyridine derivatives" or "cost-effective synthesis routes for dimethoxypropanone compounds." Optimizing the synthesis of CAS 98293-78-8 to meet these demands is an ongoing focus. Advances in catalytic methods and flow chemistry have shown promise in addressing these challenges, offering higher yields and lower environmental impact.

In summary, 1,1-Dimethoxy-3-(pyridin-4-yl)propan-2-one (98293-78-8) stands out as a multifaceted compound with broad applications in research and industry. Its relevance to green chemistry, drug development, and material science ensures its continued prominence in scientific discourse. As interest in sustainable and efficient chemical processes grows, this compound is poised to play a pivotal role in future innovations.